Cas no 84437-61-6 (2-(Benzyloxy)-4-chloro-1-nitrobenzene)

• Product Name: 2-(Benzyloxy)-4-chloro-1-nitrobenzene
• CAS No: 84437-61-6
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• CID: 667224
• PubChem ID: 13049723
• Update Time: 2025-11-06

2-(Benzyloxy)-4-chloro-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-4-chloro-1-nitrobenzene
• 4-chloro-1-nitro-2-(phenylmethoxy)Benzene
• 4-chloro-1-nitro-2-phenylmethoxybenzene
• Benzene, 4-chloro-1-nitro-2-(phenylmethoxy)-
• 5-Chlor-2-nitro-1-benzyloxy-benzol
• FT-0739451
• AN-584/43422710
• 84437-61-6
• DTXSID00516474
• AKOS017442312

• Inchi： 1S/C13H10ClNO3/c14-11-6-7-12(15(16)17)13(8-11)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： XHYFSVORMROOOZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.03500
• Monoisotopic Mass: 263.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 4.35040

Additional information on 2-(Benzyloxy)-4-chloro-1-nitrobenzene

Introduction to 2-(Benzyloxy)-4-chloro-1-nitrobenzene (CAS No. 84437-61-6)

2-(Benzyloxy)-4-chloro-1-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 84437-61-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound features a nitro group and a benzyloxy substituent, making it a versatile intermediate in synthetic chemistry. Its molecular structure, characterized by a chloro-substituted benzene ring connected to a nitro group and a benzyloxy moiety, imparts unique reactivity and potential applications in medicinal chemistry.

The synthesis of 2-(Benzyloxy)-4-chloro-1-nitrobenzene involves meticulous control over reaction conditions to ensure high yield and purity. The presence of both electron-withdrawing (nitro) and electron-donating (benzyloxy) groups necessitates careful optimization of synthetic pathways. Recent advancements in catalytic methods have enabled more efficient production processes, reducing waste and improving scalability.

In the context of pharmaceutical development, 2-(Benzyloxy)-4-chloro-1-nitrobenzene has garnered attention as a precursor for biologically active molecules. The nitro group can be further functionalized through reduction or coupling reactions, while the benzyloxy moiety offers stability and solubility advantages in drug formulations. Current research highlights its role in developing novel therapeutic agents targeting neurological disorders, where its structural motifs align with known pharmacophores.

One of the most compelling aspects of 2-(Benzyloxy)-4-chloro-1-nitrobenzene is its utility in constructing complex molecular frameworks. Researchers have leveraged its scaffold to design inhibitors of enzymes implicated in inflammatory pathways. The chloro substituent at the para position relative to the nitro group enhances interactions with target proteins, improving binding affinity. This has led to promising candidates for treating chronic inflammatory diseases, showcasing the compound's potential as a building block in drug discovery.

The benzyloxy group not only contributes to the compound's solubility but also serves as a handle for further derivatization. For instance, palladium-catalyzed cross-coupling reactions can introduce additional aryl or heteroaryl groups, expanding the chemical space for designing novel molecules. Such transformations are pivotal in generating libraries of compounds for high-throughput screening, a cornerstone of modern drug development.

Recent studies have also explored the photophysical properties of 2-(Benzyloxy)-4-chloro-1-nitrobenzene, revealing its potential applications in photochemical research. The nitro group's strong absorption characteristics make it suitable for energy transfer studies, while the aromatic system allows for tuning emission wavelengths through substitution effects. These findings open new avenues for developing advanced materials with optoelectronic applications.

The compound's stability under various conditions further enhances its appeal in synthetic chemistry. Unlike some nitroaromatics that degrade under thermal stress, 2-(Benzyloxy)-4-chloro-1-nitrobenzene maintains structural integrity during prolonged storage or exposure to light. This stability is critical for industrial-scale production and long-term storage, ensuring consistent quality for downstream applications.

Ethical considerations are paramount when handling such compounds, particularly in academic and industrial settings. Strict adherence to safety protocols minimizes risks associated with chemical manipulation, ensuring both personnel protection and environmental compliance. Recent guidelines emphasize green chemistry principles, encouraging sustainable synthetic routes that reduce hazardous byproducts.

The future prospects of 2-(Benzyloxy)-4-chloro-1-nitrobenzene are bright, with ongoing research uncovering new applications across multiple disciplines. Its role as an intermediate in pharmaceutical synthesis continues to evolve, driven by innovations in catalytic systems and computational modeling. As our understanding of molecular interactions deepens, this compound is poised to play an increasingly vital role in shaping next-generation therapeutics.